ethyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-propyl-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-propyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C20H24N2O5/c1-5-7-15-18(20(23)26-6-2)17(13(11-21)19(22)27-15)12-8-9-14(24-3)16(10-12)25-4/h8-10,17H,5-7,22H2,1-4H3
• InChI Key: YTDBRICSKDPWNN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(C(=C(O1)N)C#N)C2=CC(=C(C=C2)OC)OC)C(=O)OCC
• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol

Description

Ethyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-propyl-4H-pyran-3-carboxylate, also known as compound 1, is a chemical compound that has been the subject of scientific research due to its potential applications in drug development. This compound belongs to the class of pyran derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-propyl-4H-pyran-3-carboxylate 1 involves the inhibition of PTP1B, which is a negative regulator of insulin signaling. By inhibiting PTP1B, this compound 1 enhances insulin signaling and improves glucose uptake, making it a potential candidate for the treatment of type 2 diabetes and obesity. Compound 1 also induces apoptosis in cancer cells by activating the caspase cascade, leading to cell death.
Biochemical and physiological effects:
Compound 1 has been found to exhibit biochemical and physiological effects in various studies. It has been shown to improve glucose uptake in adipocytes and skeletal muscle cells, leading to improved insulin sensitivity. Compound 1 has also been found to induce apoptosis in cancer cells, leading to cell death. Additionally, it has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-propyl-4H-pyran-3-carboxylate 1 in lab experiments include its potential applications in drug development for the treatment of type 2 diabetes, obesity, and cancer. Its inhibitory activity against PTP1B and cytotoxic activity against cancer cells make it a potential candidate for drug development. However, the limitations of using this compound 1 in lab experiments include its toxicity and potential side effects, which need to be further studied.

Future Directions

There are several future directions for the research on ethyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-propyl-4H-pyran-3-carboxylate 1. One direction is to further study its potential applications in drug development for the treatment of type 2 diabetes, obesity, and cancer. Another direction is to study its toxicity and potential side effects in more detail. Additionally, further studies can be conducted to elucidate its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of ethyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-propyl-4H-pyran-3-carboxylate 1 has been achieved using different methods. One of the methods involves the reaction of 3,4-dimethoxybenzaldehyde, malononitrile, and 2-propyl-1-aminobenzimidazole in the presence of ethyl cyanoacetate and ammonium acetate. Another method involves the reaction of 3,4-dimethoxybenzaldehyde, malononitrile, and 2-propyl-1-aminobenzimidazole in the presence of ethyl cyanoacetate and piperidine.

Scientific Research Applications

Compound 1 has been the subject of scientific research due to its potential applications in drug development. It has been found to exhibit inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), which is a target for the treatment of type 2 diabetes and obesity. Compound 1 has also been found to exhibit cytotoxic activity against cancer cell lines, making it a potential candidate for anticancer drug development.